Cas no 1354954-48-5 (4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride)

• Product Name: 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride
• CAS No: 1354954-48-5
• MF: C₇H₆Cl₂O₄S₂
• MW: 289.156137943268
• MDL: MFCD20502260
• CID: 4592635
• PubChem ID: 54596108
• Update Time: 2025-05-23

4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 4-chloro-3-(methylsulfonyl)-

• MDL： MFCD20502260
• Inchi： 1S/C7H6Cl2O4S2/c1-14(10,11)7-4-5(15(9,12)13)2-3-6(7)8/h2-4H,1H3
• InChI Key： VVUIJEISLYEVOO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(Cl)C(S(C)(=O)=O)=C1

Additional information on 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride

Introduction to 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride (CAS No. 1354954-48-5)

4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1354954-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, comprising a chloro substituent and a methanesulfonyl group on a benzene ring, coupled with a sulfonyl chloride functional group at the para position, make it a versatile building block for further chemical modifications.

The significance of 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride lies in its utility as a precursor for synthesizing sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonyl chloride group enhances the reactivity of this compound, allowing for facile introduction of various nucleophiles, thereby facilitating the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their favorable pharmacokinetic properties and low toxicity profiles. For instance, studies have demonstrated the potential of sulfonamides as inhibitors of enzymes involved in cancer progression and metabolic disorders. The intermediate 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride plays a pivotal role in these syntheses by providing a reactive platform for further functionalization.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the structure of 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride, researchers can develop highly specific kinase inhibitors with improved efficacy and reduced side effects. Recent advances in medicinal chemistry have shown that incorporating sulfonamide moieties into kinase inhibitors enhances their binding affinity to the target enzyme, leading to more potent therapeutic outcomes.

The agrochemical industry also benefits from the use of 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride as an intermediate. Sulfonamides are not only effective against plant pathogens but also exhibit herbicidal properties. The structural versatility of this compound allows for the design of novel agrochemicals that offer enhanced crop protection while minimizing environmental impact. For example, derivatives of this compound have been investigated for their ability to inhibit weed growth without harming crops, thereby contributing to sustainable agricultural practices.

From a synthetic chemistry perspective, 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride is valued for its ability to undergo multiple transformations under mild conditions. The sulfonyl chloride group readily reacts with alcohols and amines to form esters and amides, respectively, while the chloro substituent can be displaced by nucleophiles through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules and have been instrumental in the development of new drugs and materials.

The pharmaceutical industry's demand for high-quality intermediates like 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride has led to advancements in synthetic methodologies aimed at improving yield and purity. Modern techniques such as flow chemistry and continuous manufacturing have enabled more efficient production processes, ensuring that researchers have access to sufficient quantities of this valuable intermediate for their studies.

Recent research has also explored the use of computational methods to optimize the synthesis of 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride. Computational chemistry tools can predict reaction outcomes and suggest optimal conditions for synthesis, reducing experimental trial-and-error and accelerating drug discovery pipelines. These advancements highlight the growing importance of interdisciplinary approaches in pharmaceutical research.

In conclusion, 4-chloro-3-methanesulfonylbenzene-1-sulfonyl chloride (CAS No. 1354954-48-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules, particularly sulfonamides with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound will remain a cornerstone in drug discovery and material science.